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Compound of Interest

Compound Name: Fluorescent brightener 71

Cat. No.: B125262

For Immediate Release

This technical guide provides a comprehensive overview of the solubility characteristics of C.I.
Fluorescent Brightener 71 (CAS No. 16090-02-1), a widely used optical brightening agent in
the detergent, paper, and textile industries. This document is intended for researchers,
scientists, and professionals in drug development and materials science who require detailed
solubility data and standardized experimental protocols.

Core Findings: Solubility Data Summary

The solubility of Fluorescent Brightener 71 is a critical parameter for its application and
formulation. The following table summarizes the available quantitative and qualitative solubility
data in various solvents. It is important to note the significant discrepancies reported for its
aqueous solubility, which may be attributable to differences in experimental methodologies, pH,
or the physical form (crystalline vs. amorphous) of the brightener. The value of 1.9 g/L at 20°C
is cited in regulatory documents from the OECD and the Australian government, suggesting a
higher degree of confidence.
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. Temperature
Solvent Solubility °C) pH Source(s)
Water 1.9g/L 20 10.5 [1]
1.223-19¢/L 20-25 Not Specified [2]
650 g/L 20 Not Specified
5 mg/L 25 Not Specified [3]
Dimethyl
Sulfoxide Slightly Soluble Not Specified Not Specified [2][4]
(DMSO)
Very Slightly
Methanol Soluble (with Not Specified Not Specified [2][4]
heating)
Ethylene Glycol Soluble Not Specified Not Specified [2]

Experimental Protocol: Determining Solubility

A standardized experimental protocol is crucial for obtaining reproducible solubility data. The

following workflow outlines a general method for determining the solubility of a solid compound

like Fluorescent Brightener 71 in a given solvent. This method is based on the principle of

achieving a saturated solution and then quantifying the dissolved solute.
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Figure 1: Experimental workflow for solubility determination.
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Discussion of Solubility Characteristics

The stilbene-disulfonic acid core of Fluorescent Brightener 71, which includes two sulfonate
groups, is a key structural feature that imparts water solubility.[5] However, the molecule also
possesses large hydrophobic regions, which likely contribute to its limited solubility in water and
its affinity for organic solvents. The significant variation in reported aqueous solubility values
highlights the importance of controlling experimental parameters such as pH and temperature.
The patent literature suggests that its application in papermaking has been historically
challenged by its "extremely low solubility in water".[6] For organic solvents, the available data
is qualitative, indicating that it is sparingly soluble in polar aprotic solvents like DMSO and
requires heating to dissolve even slightly in alcohols like methanol.[2][4] Its reported solubility in
ethylene glycol suggests that polyalcohols may be effective solvents for this compound.[2]

Conclusion

This technical guide provides a consolidated resource on the solubility of Fluorescent
Brightener 71. The presented data and experimental protocol are intended to support
researchers and professionals in the effective formulation and application of this important
industrial chemical. Further research is warranted to quantify its solubility in a broader range of
organic solvents and to definitively resolve the discrepancies in its reported aqueous solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 6. US20150159331A1 - Fluorescent brighter #71 used for the papermaking process - Google
Patents [patents.google.com]

 To cite this document: BenchChem. [Unveiling the Solubility Profile of Fluorescent Brightener
71: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b125262#solubility-of-fluorescent-brightener-71-in-
different-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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